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Compound of Interest

Compound Name:
p-(Dimethylamino)benzaldehyde

oxime

Cat. No.: B1609340 Get Quote

An In-depth Technical Guide on the Safety and Handling of p-(Dimethylamino)benzaldehyde
Oxime

This technical guide provides comprehensive safety data and handling precautions for p-
(Dimethylamino)benzaldehyde oxime (CAS No: 2929-84-2). The information is intended for

researchers, scientists, and professionals in drug development who may handle this

compound. Due to the limited availability of specific toxicological data for the oxime, this guide

incorporates safety principles and data from the parent compound, p-

(Dimethylamino)benzaldehyde, and general laboratory safety protocols.

Chemical and Physical Properties
A summary of the known physical and chemical properties of p-
(Dimethylamino)benzaldehyde oxime is presented below. This data is essential for safe

handling, storage, and experimental design.
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Property Value Reference

Molecular Formula C₉H₁₂N₂O [1]

Molecular Weight 164.20 g/mol [1][2]

CAS Number 2929-84-2 [1][2]

Appearance
Off-white to yellow

solid/crystalline powder
[3][4]

Melting Point 183-185 ºC [2]

Boiling Point 276.4 ± 23.0 ºC (at 760 Torr) [2]

Flash Point 120.9 ± 22.6 ºC [2]

Solubility
Slightly soluble in water (1.8

g/L at 25 ºC)
[2]

Density 1.02 ± 0.1 g/cm³ [2]

Hazard Identification and Toxicology
While specific quantitative toxicity data for p-(Dimethylamino)benzaldehyde oxime is limited,

preliminary classifications suggest it should be handled with care. The parent compound, p-

Dimethylaminobenzaldehyde, has known toxicity, which should be considered.

Hazard Classification for p-(Dimethylamino)benzaldehyde oxime:

Acute Toxicity: Indicated as a potential hazard.[2]

Skin Irritation: Indicated as a potential hazard.[2]

Toxicological Data for the Parent Compound (p-Dimethylaminobenzaldehyde):
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Metric Value Species Reference

LD50 Oral > 6,400 mg/kg Rat [5][6]

LD50 Oral 800 mg/kg Mouse [5][7][8]

LD50 Intraperitoneal 620 mg/kg Rat [5][8]

Note: This data is for the parent aldehyde and should be used for precautionary guidance only.

The substance is considered toxic to the lungs and mucous membranes.[7][9]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure

laboratory safety.

Engineering and Personal Protective Equipment (PPE)
Ventilation: Always handle this compound in a well-ventilated area. Use of a chemical fume

hood is strongly recommended to keep airborne concentrations low.[3][4]

Eye Protection: Wear appropriate chemical safety goggles or eyeglasses that comply with

OSHA or European Standard EN166.[3][5]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure gloves are

inspected before use and disposed of properly.[3][5][8]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA

or CEN/EU approved respirator.[3][5][9]

Handling Procedures
Avoid generating dust.[3][6][10]

Avoid contact with skin, eyes, and clothing.[5][10][11]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[3][4][10]
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Keep containers tightly closed when not in use.[3][5]

Use non-sparking tools and consider explosion-proof equipment if large quantities of dust

could be generated.[6]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[3][5][10]

Keep containers tightly sealed and protected from physical damage.[6][10]

Protect from light, as the material is light-sensitive.[3][5][8]

Store away from incompatible materials such as strong oxidizing agents and alkaline

substances.[3][6][10]
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Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling

Review SDS & Protocols

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Work in Ventilated Fume Hood

Weigh Compound Carefully
(Minimize Dust)

Prepare Solution
(Add Solvent to Solid)

Decontaminate Work Area

Dispose of Waste Properly Store in Sealed Container
(Cool, Dry, Dark Place)
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Chemical Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Provide Oxygen/CPR if needed

1. Remove Contaminated Clothing
2. Flush with Water (15+ min)

1. Flush Eyes with Water (15+ min)
2. Lift Eyelids

1. Rinse Mouth with Water
2. Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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